4-{1-[4-(3-thienyl)phenyl]ethyl}morpholine

• IUPAC Name: 4-[1-(4-thiophen-3-ylphenyl)ethyl]morpholine
• InChI: InChI=1S/C16H19NOS/c1-13(17-7-9-18-10-8-17)14-2-4-15(5-3-14)16-6-11-19-12-16/h2-6,11-13H,7-10H2,1H3
• InChI Key: JUKFBTKSPQGVBH-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)C2=CSC=C2)N3CCOCC3
• Molecular Formula: C16H19NOS
• Molecular Weight: 273.4 g/mol

Description

The compound is a morpholine derivative with a phenyl group attached, which itself is substituted with a thiophene ring. Morpholine is a common heterocyclic amine used in organic synthesis. Thiophene is a five-membered aromatic ring with a sulfur atom. Phenyl groups are common in organic chemistry, often contributing to the aromaticity and reactivity of compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the morpholine ring, possibly through a ring-closing reaction, followed by the attachment of the phenyl group and the thiophene ring. The exact methods would depend on the specific reactions used and the starting materials.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by the morpholine ring, the phenyl group, and the thiophene ring. The exact structure would depend on the positions of these groups in the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the reactivity of the morpholine ring, the phenyl group, and the thiophene ring. These groups could participate in a variety of reactions, including electrophilic aromatic substitution, nucleophilic substitution, and others.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the properties of the morpholine ring, the phenyl group, and the thiophene ring. For example, it might be expected to have the basicity of morpholine, the aromaticity of the phenyl and thiophene rings, and the polarity contributed by these groups.

Mechanism of Action

Target of Action

• Thiazoles are found in various biologically active compounds, such as antimicrobial drugs (e.g., sulfathiazole), antiretroviral drugs (e.g., Ritonavir), antifungal drugs (e.g., Abafungin), and antineoplastic drugs (e.g., Tiazofurin) .

Biochemical Pathways

• Thiazoles may impact various pathways related to inflammation, cell growth, and metabolism .

Result of Action

• The compound’s effects depend on its specific targets. For example, some thiazoles exhibit anti-inflammatory and analgesic activity .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. This could include investigating its reactivity, studying its interactions with biological targets, and exploring its potential uses in fields such as medicinal chemistry.